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Compound of Interest

Compound Name: Tersolisib

Cat. No.: B10862097 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Tersolisib (STX-478), a potent and selective PI3Kα inhibitor. Adherence to these guidelines is

critical to ensure personnel safety and maintain the integrity of your research. This guide offers

procedural, step-by-step instructions for the safe handling, storage, and disposal of Tersolisib,

positioning your laboratory at the forefront of chemical safety and operational excellence.

Immediate Safety and Handling Protocols
Tersolisib, as a potent kinase inhibitor, should be handled with the same precautions as other

cytotoxic or hazardous agents. While a specific Safety Data Sheet (SDS) for Tersolisib is not

publicly available, the following guidelines are based on best practices for handling similar

research compounds.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tersolisib in powder or solution form. This is to

prevent exposure through skin contact, inhalation, or ingestion[1][2].
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PPE Component Specification Rationale

Gloves

Double pair of chemotherapy-

rated nitrile gloves (ASTM

D6978)

Provides a robust barrier

against chemical permeation.

The outer glove should be

removed and disposed of

immediately after handling the

compound.

Eye Protection

Tightly fitting safety goggles

with side shields or a full-face

shield

Protects against splashes and

airborne particles.

Lab Coat

Disposable, low-permeability

fabric with long sleeves and

tight-fitting cuffs

Prevents contamination of

personal clothing and skin.

Respiratory Protection
NIOSH-certified N95 or higher

respirator

Recommended when handling

the powder form to prevent

inhalation of fine particles.

Engineering Controls
All handling of Tersolisib, especially the powder form, should be conducted in a certified

chemical fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure[1].

The work surface should be covered with a disposable absorbent plastic-backed pad to contain

any spills[3].

Experimental Protocols
Reconstitution of Tersolisib Powder
Objective: To prepare a stock solution of Tersolisib for in vitro or in vivo experiments.

Materials:

Tersolisib powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Ensure all handling is performed within a certified chemical fume hood or BSC.

Equilibrate the Tersolisib vial to room temperature before opening to prevent moisture

condensation.

Carefully weigh the desired amount of Tersolisib powder.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration.

Tersolisib is soluble in DMSO at concentrations up to 80 mg/mL[4]. For example, to prepare

a 10 mM stock solution, dissolve 4.01 mg of Tersolisib in 1 mL of DMSO.

Gently vortex or sonicate the solution to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Preparation of Working Solutions for In Vivo Studies
Objective: To prepare a ready-to-use formulation of Tersolisib for oral administration in animal

models.

Materials:

Tersolisib stock solution in DMSO

PEG300

Tween 80

Saline (0.9% NaCl) or Corn Oil

Sterile tubes for dilution
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Procedure for a PEG300/Tween 80/Saline Formulation:

In a sterile tube, add the required volume of Tersolisib stock solution (e.g., 10% of the final

volume).

Add PEG300 to a final concentration of 40%.

Add Tween 80 to a final concentration of 5%.

Add saline to bring the solution to the final desired volume (e.g., 45% of the final volume).

Mix thoroughly until a clear solution is obtained. This formulation should be prepared fresh

for each use.

Procedure for a Corn Oil Formulation:

In a sterile tube, add the required volume of Tersolisib stock solution (e.g., 10% of the final

volume).

Add corn oil to bring the solution to the final desired volume (e.g., 90% of the final volume).

Mix thoroughly until a clear solution is obtained. This formulation should also be prepared

fresh.

Storage and Disposal Plan
Storage

Powder: Store Tersolisib powder at -20°C for long-term storage (up to 3 years) in a tightly

sealed container, protected from light.

Stock Solutions: Store DMSO stock solutions in single-use aliquots at -80°C for up to 6

months or at -20°C for up to 1 month to maintain stability and avoid degradation from

repeated freeze-thaw cycles.

Disposal
All waste contaminated with Tersolisib, including gloves, pipette tips, tubes, and absorbent

pads, must be considered hazardous chemical waste.
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Disposal Plan:

Segregation: All Tersolisib-contaminated waste must be segregated from regular laboratory

trash.

Containment:

Solids: Place all contaminated solid waste (gloves, wipes, plasticware) in a designated,

sealed, and clearly labeled hazardous waste container.

Liquids: Collect all liquid waste containing Tersolisib in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps: Any needles or syringes used for administration must be disposed of in a

designated sharps container for hazardous materials.

Labeling: All waste containers must be labeled with "Hazardous Waste," the name

"Tersolisib," and the primary hazards (e.g., "Toxic," "Cytotoxic").

Pickup and Disposal: Arrange for the disposal of hazardous waste through your institution's

EHS office. Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste.

Mechanism of Action: The PI3K/AKT/mTOR
Signaling Pathway
Tersolisib is a highly potent and selective allosteric inhibitor of the alpha isoform of

phosphoinositide 3-kinase (PI3Kα). It specifically targets mutant forms of PI3Kα, which are

frequently implicated in cancer development. By inhibiting PI3Kα, Tersolisib blocks the

conversion of phosphatidylinositol (3,4)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-

trisphosphate (PIP3). This, in turn, prevents the activation of downstream signaling proteins,

most notably AKT and mammalian target of rapamycin (mTOR), leading to the inhibition of

tumor cell growth, proliferation, and survival.
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Figure 1. Tersolisib inhibits the PI3K/AKT/mTOR signaling pathway.

By providing this comprehensive guidance, we aim to empower researchers to handle

Tersolisib with the utmost confidence and safety, thereby fostering a secure and productive

research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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